Cas no 2125826-53-9 (4-{1-[(2s)-2-(Dimethylamino)-3-methylbutanoyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one)

• Product Name: 4-{1-[(2s)-2-(Dimethylamino)-3-methylbutanoyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one
• CAS No: 2125826-53-9
• MF: C₁₇H₃₁N₃O₂
• MW: 309.446944475174
• CID: 6159682
• PubChem ID: 136582290
• Update Time: 2025-07-17

4-{1-[(2s)-2-(Dimethylamino)-3-methylbutanoyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[(2S)-2-(Dimethylamino)-3-methylbutanoyl]piperidin-4-yl]-3,3-dimethylazetidin-2-one
• AKOS034809980
• 4-{1-[(2s)-2-(dimethylamino)-3-methylbutanoyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one
• Z2232509527
• 2125826-53-9
• EN300-6664111
• 4-{1-[(2s)-2-(Dimethylamino)-3-methylbutanoyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one

• Inchi： 1S/C17H31N3O2/c1-11(2)13(19(5)6)15(21)20-9-7-12(8-10-20)14-17(3,4)16(22)18-14/h11-14H,7-10H2,1-6H3,(H,18,22)/t13-,14?/m0/s1
• InChI Key： MDNNDOKJWQDEBL-LSLKUGRBSA-N
• SMILES： O=C1C(C)(C)C(C2CCN(C([C@H](C(C)C)N(C)C)=O)CC2)N1

Computed Properties

• Exact Mass: 309.24162724g/mol
• Monoisotopic Mass: 309.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-{1-[(2s)-2-(Dimethylamino)-3-methylbutanoyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one

Introduction to 4-{1-[(2S)-2-(Dimethylamino)-3-methylbutanoyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one (CAS No. 2125826-53-9)

4-{1-[(2S)-2-(Dimethylamino)-3-methylbutanoyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2125826-53-9, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a piperidine ring fused with an azetidinone moiety, both of which are known to be important pharmacophoric elements in medicinal chemistry. The presence of a (2S)-configuration at the chiral center enhances the compound's potential for selective binding to biological targets, making it a valuable candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that the dimethylamino group and the methylbutanoyl side chain contribute significantly to the compound's pharmacological properties, potentially making it effective in modulating enzyme activity and receptor binding.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of 4-{1-[(2S)-2-(Dimethylamino)-3-methylbutanoyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one make it an intriguing candidate for further investigation. Researchers are particularly interested in its potential as a kinase inhibitor, given the importance of kinases in various disease pathways.

Experimental studies have begun to uncover the biological activity of this compound. Preliminary data indicate that it exhibits inhibitory effects on certain kinases, which could be relevant for treating conditions such as cancer and inflammatory diseases. The azetidinone ring is known to interact with the ATP-binding site of kinases, providing a rational basis for its potential therapeutic applications.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples for biological testing. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure the correct stereochemistry at the chiral center.

The pharmacokinetic properties of 4-{1-[(2S)-2-(Dimethylamino)-3-methylbutanoyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical potential. Initial studies suggest that the compound has favorable solubility and stability properties, which could enhance its bioavailability.

Future research will focus on optimizing the synthesis of this compound and exploring its interactions with a broader range of biological targets. Additionally, preclinical studies will be essential to evaluate its safety and efficacy before moving into human trials. The collaboration between synthetic chemists, biochemists, and pharmacologists will be crucial in realizing the full potential of this promising molecule.

The development of novel therapeutic agents relies heavily on the discovery and characterization of new chemical entities like 4-{1-[(2S)-2-(Dimethylamino)-3-methylbutanoyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one. Its unique structural features and preliminary biological activity make it a compelling subject for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future treatments.